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Compound of Interest

Compound Name: RU 24926

cat. No.: B1680164

For Research Use Only. Not for use in humans.

Introduction

RU 24926 is a synthetic compound that acts as a selective agonist for the dopamine D2
receptor and an antagonist for the kappa-opioid receptor. This dual activity makes it a valuable
tool for researchers investigating the roles of these receptor systems in various physiological
and pathological processes, including neurological and psychiatric disorders. These application
notes provide detailed protocols for the preparation of RU 24926 for in vivo injection, along with
relevant quantitative data and a summary of its signaling pathways.

Data Presentation

Quantitative data for RU 24926 is summarized in the tables below for easy reference and
comparison.

Table 1: Physicochemical Properties and Solubility
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Property Value Source
CAS Number 65934-61-4 N/A
Molecular Formula C19H24N20 N/A
Molecular Weight 296.41 g/mol N/A
o [General knowledge from
Solubility in DMSO Soluble ) o ]
chemical supplier information]
o _ _ [General knowledge for similar
Solubility in Saline Sparingly soluble
compounds]
o ) [General knowledge for similar
Solubility in PBS Sparingly soluble
compounds]
Table 2: Receptor Binding Affinity
Receptor . Binding .
Action o . Species Source
Target Affinity (Ki)
Dopamine D2 ) Data not
Agonist ) N/A N/A
Receptor available
Kappa-Opioid ] Data not
Antagonist ) N/A N/A
Receptor available

Table 3: Recommended Dosing for In Vivo Studies (Mice)

Route of ]
o Effective . . o

Administrat Vehicle Species Application  Source
) Dose Range
ion

Saline or
Subcutaneou  Starting at PBS with a )

Mouse Analgesia [1]

s (s.c.) 0.125 mg/kg co-solvent

(e.g., DMSO)
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Experimental Protocols

Protocol 1: Preparation of RU 24926 for Subcutaneous
Injection in Mice

This protocol describes the preparation of a stock solution and a final injectable solution of RU
24926 for subcutaneous administration in mice.

Materials:

* RU 24926 powder

e Dimethyl sulfoxide (DMSO), sterile

» Sterile physiological saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS), pH 7.4
 Sterile microcentrifuge tubes

» Sterile syringes and needles (25-27 gauge)

e \Vortex mixer

e Sonicator (optional)

Procedure:

1. Preparation of a 10 mg/mL Stock Solution in DMSO: a. Weigh the desired amount of RU
24926 powder in a sterile microcentrifuge tube. b. Add the appropriate volume of sterile DMSO
to achieve a final concentration of 10 mg/mL. c. Vortex the tube until the powder is completely
dissolved. Gentle warming or sonication may be used to aid dissolution. d. Visually inspect the
solution to ensure there are no visible particles. e. This stock solution can be stored at -20°C
for short-term storage. For long-term storage, consult the manufacturer's recommendations.

2. Preparation of the Final Injectable Solution (Example for a 1 mg/kg dose in a 25g mouse): a.
Calculate the required dose per animal:

e Dose (mg) = Body weight (kg) x Desired dose (mg/kg)
o Example: 0.025 kg x 1 mg/kg = 0.025 mg of RU 24926
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Note: The solubility of RU 24926 in aqueous solutions is limited. Therefore, a co-solvent like
DMSO is necessary to prepare injectable formulations. The final concentration of DMSO should
be kept to a minimum (ideally below 5-10%) to avoid potential vehicle-induced effects. Always

prepare fresh dilutions for each experiment.
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Caption: Signaling pathways of RU 24926 at D2 and kappa-opioid receptors.
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Experimental Workflow
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Caption: Experimental workflow for preparing and administering RU 24926.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/1677169/
https://pubmed.ncbi.nlm.nih.gov/1677169/
https://www.benchchem.com/product/b1680164#how-to-prepare-ru-24926-for-injection
https://www.benchchem.com/product/b1680164#how-to-prepare-ru-24926-for-injection
https://www.benchchem.com/product/b1680164#how-to-prepare-ru-24926-for-injection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

